Cas no 1797285-12-1 (N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide)

• Product Name: N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide
• CAS No: 1797285-12-1
• MF: C₁₉H₁₈N₄OS
• MW: 350.437422275543
• CID: 5371419
• Update Time: 2025-10-14

N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide Chemical and Physical Properties

Names and Identifiers

• N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide

• Inchi： 1S/C19H18N4OS/c1-2-3-6-18(24)21-15-9-7-14(8-10-15)17-13-25-19(23-17)22-16-5-4-11-20-12-16/h2,4-5,7-13H,1,3,6H2,(H,21,24)(H,22,23)
• InChI Key： MMQDCJRKRJSKMO-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C2=CSC(NC3=CC=CN=C3)=N2)C=C1)(=O)CCC=C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide

Research Brief on N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide (CAS: 1797285-12-1)

Recent studies have highlighted the growing interest in the compound N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide (CAS: 1797285-12-1) as a potential therapeutic agent in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique thiazole and pyridine moieties, has shown promising activity in targeting specific biological pathways, particularly in oncology and inflammatory diseases. The following brief synthesizes the latest research findings on this compound, focusing on its synthesis, mechanism of action, and preclinical applications.

The synthesis of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide involves a multi-step process that includes the coupling of 3-aminopyridine with a thiazole intermediate, followed by the introduction of the pentenamide side chain. Recent advancements in synthetic methodologies have improved the yield and purity of this compound, making it more accessible for further biological evaluation. Researchers have also explored structural analogs to optimize its pharmacokinetic properties, such as solubility and metabolic stability.

In terms of mechanism of action, this compound has been identified as a potent inhibitor of protein kinases, particularly those involved in cell proliferation and inflammation. Studies using in vitro assays have demonstrated its ability to selectively target kinases such as JAK2 and EGFR, which are implicated in various cancers. Molecular docking simulations have further elucidated its binding interactions with these kinases, providing insights into its high affinity and specificity. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Preclinical studies have evaluated the efficacy of N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide in animal models of cancer and autoimmune diseases. In murine models of breast cancer, the compound exhibited significant tumor growth inhibition, with minimal toxicity observed at therapeutic doses. Additionally, its anti-inflammatory effects were demonstrated in models of rheumatoid arthritis, where it reduced cytokine production and joint inflammation. These results underscore its dual potential as an anticancer and anti-inflammatory agent.

Despite these promising findings, challenges remain in the clinical translation of this compound. Issues such as bioavailability, off-target effects, and long-term safety need to be addressed through further optimization and comprehensive toxicology studies. Researchers are currently exploring formulation strategies, including nanoparticle-based delivery systems, to enhance its therapeutic index. Collaborative efforts between academia and industry are also underway to accelerate its development.

In conclusion, N-[4-[2-(pyridin-3-ylamino)-1,3-thiazol-4-yl]phenyl]pent-4-enamide represents a compelling candidate for drug development in oncology and inflammation. Its unique chemical structure and targeted mechanism of action offer a foundation for the design of next-generation therapeutics. Continued research and investment in this area are expected to yield significant advancements in the near future, potentially leading to novel treatments for unmet medical needs.